Cas no 14047-41-7 (2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate)

2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate structure
14047-41-7 structure
Product Name:2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate
CAS No:14047-41-7
MF:C14H18N3O10
MW:388.306824207306
CID:1293603
PubChem ID:3337411
Update Time:2025-04-20

2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate Chemical and Physical Properties

Names and Identifiers

    • 2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate
    • 2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate
    • Glycine, N,N-bis(2-(bis(carboxymethyl)amino)ethyl)-, ion(5-)
    • pentetate(5-)
    • N,N,N',N'',N''-diethylenetriaminepentaacetate
    • CHEBI:35745
    • dtpa(5-)
    • Q27116578
    • N,N-Bis(2-(bis(carboxymethyl)amino)ethyl)glycine ion(5-)
    • DTXSID80930851
    • diethylenetriaminepentaacetate
    • QPCDCPDFJACHGM-UHFFFAOYSA-I
    • 14047-41-7
    • Inchi: 1S/C14H23N3O10/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27)/p-5
    • InChI Key: QPCDCPDFJACHGM-UHFFFAOYSA-I
    • SMILES: [O-]C(CN(CCN(CC(=O)[O-])CC(=O)[O-])CCN(CC(=O)[O-])CC(=O)[O-])=O

Computed Properties

  • Exact Mass: 388.09924
  • Monoisotopic Mass: 388.09921878g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 11
  • Complexity: 454
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -5.3
  • Topological Polar Surface Area: 210Ų

Experimental Properties

  • PSA: 210.37

2,2',2'',2''',2''''-(ethane-1,2-diylnitrilo)pentaacetate Related Literature

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